2-Ethyl-4,7,8-trimethyl-6-(2-methylphenyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-ethyl-4,7,8-trimethyl-6-(2-methylphenyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H21N5O2/c1-6-22-17(25)15-16(21(5)19(22)26)20-18-23(12(3)13(4)24(15)18)14-10-8-7-9-11(14)2/h7-10H,6H2,1-5H3
• InChI Key: BUFMXGWKJGDYGM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC=CC=C4C)C)C)N(C1=O)C
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

2-Ethyl-4,7,8-trimethyl-6-(2-methylphenyl)purino[7,8-a]imidazole-1,3-dione, commonly known as caffeine, is a naturally occurring stimulant that is widely consumed in various forms such as coffee, tea, and energy drinks. Caffeine has been studied extensively due to its effects on the central nervous system and its potential health benefits.

Scientific Research Applications

Caffeine has been studied extensively for its effects on cognitive function, physical performance, and various health outcomes. Research has shown that caffeine can improve cognitive function, including attention, reaction time, and memory. It has also been shown to improve physical performance, particularly in endurance exercise. Additionally, caffeine has been associated with a reduced risk of several chronic diseases, including type 2 diabetes, Parkinson's disease, and certain types of cancer.

Mechanism of Action

Caffeine acts as a central nervous system stimulant by blocking the action of adenosine, a neurotransmitter that promotes sleep and suppresses arousal. By blocking adenosine receptors, caffeine increases the activity of other neurotransmitters such as dopamine and norepinephrine, which can lead to increased alertness and improved cognitive function.
Biochemical and Physiological Effects:
Caffeine has a wide range of biochemical and physiological effects. It can increase heart rate, blood pressure, and metabolic rate, and has been shown to increase the release of several hormones, including adrenaline and cortisol. Additionally, caffeine can affect the absorption and metabolism of other substances, including medications.

Advantages and Limitations for Lab Experiments

Caffeine has several advantages for use in lab experiments, including its widespread availability, low cost, and well-established effects on the central nervous system. However, caffeine also has limitations, including the potential for individual variability in response, the potential for confounding factors such as caffeine withdrawal, and the need for careful control of dosage and timing.

Future Directions

There are several potential future directions for caffeine research. One area of interest is the potential health benefits of caffeine, particularly in relation to chronic disease prevention. Additionally, there is ongoing research into the effects of caffeine on cognitive function and physical performance, as well as the potential for caffeine to be used as a therapeutic agent for certain conditions such as Parkinson's disease. Finally, there is interest in developing new methods for caffeine synthesis and purification to improve efficiency and reduce environmental impact.